Cas no 838856-03-4 (Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester)

Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester structure
838856-03-4 structure
Product Name:Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester
CAS No:838856-03-4
MF:C14H20O6
MW:284.305005073547
CID:1813449
PubChem ID:66888836
Update Time:2025-04-21

Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2,3-bis(2-methoxyethoxy)-, methyl ester
    • methyl 2,3-bis{[2-(methyloxy)ethyl]oxy}benzoate
    • SCHEMBL1050558
    • ZEACTIDPOMQQLG-UHFFFAOYSA-N
    • 838856-03-4
    • DB-351801
    • Inchi: 1S/C14H20O6/c1-16-7-9-19-12-6-4-5-11(14(15)18-3)13(12)20-10-8-17-2/h4-6H,7-10H2,1-3H3
    • InChI Key: ZEACTIDPOMQQLG-UHFFFAOYSA-N
    • SMILES: O(CCOC)C1C(C(=O)OC)=CC=CC=1OCCOC

Computed Properties

  • Exact Mass: 284.12598835g/mol
  • Monoisotopic Mass: 284.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 10
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 63.2Ų
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